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Compound of Interest

Compound Name: 4,5-Dichloroimidazole

Cat. No.: B103490 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key spectroscopic data for 4,5-
dichloroimidazole, a heterocyclic compound of interest in medicinal chemistry and materials

science. This document compiles and presents nuclear magnetic resonance (NMR), infrared

(IR), and mass spectrometry (MS) data to facilitate its identification, characterization, and

application in research and development.

Core Spectroscopic Data
The structural integrity and purity of 4,5-dichloroimidazole can be ascertained through a

combination of spectroscopic techniques. The following sections summarize the essential data

obtained from ¹H NMR, ¹³C NMR, IR, and mass spectrometry.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4,5-
dichloroimidazole in solution.

Table 1: ¹H NMR Spectroscopic Data for 4,5-dichloroimidazole[1]

Chemical Shift
(δ)

Multiplicity Solvent
Instrument
Frequency

Assignment

7.733 ppm Singlet DMSO-d₆ 400 MHz C2-H
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Table 2: ¹³C NMR Spectroscopic Data for 4,5-dichloroimidazole

Chemical Shift (δ) Solvent Assignment

Data not available in search

results
C2

Data not available in search

results
C4/C5

Note: Experimentally determined ¹³C NMR data for 4,5-dichloroimidazole was not available in

the provided search results. Theoretical prediction or experimental determination would be

required for these values.

Infrared (IR) Spectroscopy
IR spectroscopy provides information about the functional groups and vibrational modes

present in the 4,5-dichloroimidazole molecule.

Table 3: IR Spectroscopic Data for 4,5-dichloroimidazole

Wavenumber (cm⁻¹) Intensity Assignment

Detailed peak list not available

in search results
N-H stretch

Detailed peak list not available

in search results
C=N stretch

Detailed peak list not available

in search results
C-Cl stretch

Detailed peak list not available

in search results
Imidazole ring vibrations

Note: While the availability of an IR spectrum is mentioned[2], a detailed list of absorption

peaks and their assignments for 4,5-dichloroimidazole was not found in the search results.
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Mass Spectrometry (MS)
Mass spectrometry is employed to determine the molecular weight and fragmentation pattern of

4,5-dichloroimidazole. The electron ionization (EI) mass spectrum confirms the molecular

weight of the compound.[1][2]

Table 4: Mass Spectrometry Data for 4,5-dichloroimidazole[1]

m/z Relative Intensity (%) Assignment

136 100.0 [M]⁺

138 64.2 [M+2]⁺

140 10.3 [M+4]⁺

109 93.8 [M-HCN]⁺

111 60.3 [M-HCN+2]⁺

82 32.9

84 21.1

74 19.5

47 18.7

Experimental Protocols
Detailed experimental procedures are crucial for obtaining reproducible and high-quality

spectroscopic data. The following are generalized protocols for the spectroscopic analysis of

4,5-dichloroimidazole.

NMR Spectroscopy Sample Preparation
Sample Weighing: Accurately weigh 5-10 mg of 4,5-dichloroimidazole for ¹H NMR and 20-

50 mg for ¹³C NMR.

Solvent Addition: Dissolve the sample in approximately 0.5-0.7 mL of a suitable deuterated

solvent (e.g., DMSO-d₆).
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Dissolution: Gently vortex or sonicate the sample to ensure complete dissolution.

Transfer: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

Filtering (Optional): If any particulate matter is present, filter the solution through a small plug

of glass wool in the pipette.

Mass Spectrometry Experimental Conditions
Ionization Method: Electron Ionization (EI)

Source Temperature: 220 °C[1]

Sample Temperature: 160 °C[1]

Electron Energy: 70 eV[1]

Logical Workflow for Spectroscopic Analysis
The following diagram illustrates the logical workflow for the comprehensive spectroscopic

characterization of 4,5-dichloroimidazole.
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Caption: Workflow for the spectroscopic characterization of 4,5-dichloroimidazole.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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